Cas no 2227811-64-3 ((2S)-2-(2-fluoro-4-nitrophenyl)oxirane)

• Product Name: (2S)-2-(2-fluoro-4-nitrophenyl)oxirane
• CAS No: 2227811-64-3
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 6233376
• PubChem ID: 165684830
• Update Time: 2025-10-20

(2S)-2-(2-fluoro-4-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-fluoro-4-nitrophenyl)oxirane
• EN300-1761151
• 2227811-64-3

• Inchi： 1S/C8H6FNO3/c9-7-3-5(10(11)12)1-2-6(7)8-4-13-8/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： MYFPRLVKCWTFBP-MRVPVSSYSA-N
• SMILES： FC1C=C(C=CC=1[C@H]1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.4Ų

Additional information on (2S)-2-(2-fluoro-4-nitrophenyl)oxirane

Compound CAS No. 2227811-64-3: (2S)-2-(2-Fluoro-4-Nitrophenyl)Oxirane

The compound CAS No. 2227811-64-3, commonly referred to as (2S)-2-(2-fluoro-4-nitrophenyl)oxirane, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes an epoxide functional group attached to a fluorinated nitrobenzene moiety. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as asymmetric epoxidation and directed metallation strategies. These techniques not only enhance the yield and purity of the product but also allow for greater control over the stereochemical outcome. The integration of computational chemistry tools has further facilitated the understanding of the electronic and steric factors influencing the reactivity of this compound, paving the way for its application in drug discovery and advanced material synthesis.

The structural features of (2S)-2-(2-fluoro-4-nitrophenyl)oxirane make it an attractive candidate for various chemical transformations. The epoxide group is known for its ability to undergo ring-opening reactions under both acidic and basic conditions, offering versatility in synthetic routes. Additionally, the presence of a nitro group on the aromatic ring introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. This interplay between different functional groups makes the compound a valuable building block in organic synthesis.

In terms of biological applications, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising lead compound for developing novel therapeutic agents. Furthermore, its fluorinated substituent enhances lipophilicity, which is advantageous for improving bioavailability in drug candidates.

The synthesis of (2S)-2-(2-fluoro-4-nitrophenyl)oxirane typically involves a multi-step process that begins with the preparation of a substituted benzene derivative followed by epoxidation. One notable approach employs titanium-based catalysts to achieve high enantioselectivity during the epoxidation step. This method ensures that the resulting product maintains the desired stereochemistry, which is critical for its intended applications.

From a materials science perspective, this compound has shown potential as a precursor for advanced polymers and coatings. Its ability to undergo controlled polymerization under specific conditions makes it a valuable component in developing high-performance materials with tailored properties. Recent research has focused on optimizing polymerization techniques to enhance the mechanical and thermal stability of materials derived from this compound.

In conclusion, CAS No. 2227811-64-3 represents a versatile and innovative compound with broad applicability across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in advancing both pharmaceutical and materials science research.